2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(3-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-(3-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C17H18N6O2/c1-11-5-4-8-18-17(11)19-15(24)10-22-16(25)7-6-14(21-22)23-13(3)9-12(2)20-23/h4-9H,10H2,1-3H3,(H,18,19,24)
• InChI Key: XFLSVAGPWMYXLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)N3C(=CC(=N3)C)C
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(3-methylpyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H18N6O2 and its molecular weight is 338.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of synthetic chemistry has led to the development of novel classes of pyridazin-3-one derivatives and their potential utilities. For instance, the synthesis of new pyridazin-3-one derivatives through the reaction of 3-oxo-2-arylhydrazonopropanals with active methylene compounds has been documented. These compounds have been characterized using analytical and spectroscopic methods, demonstrating their potential as precursors for further chemical transformations and applications in medicinal chemistry (Ibrahim & Behbehani, 2014).

Coordination Chemistry and Antioxidant Activity

Studies on pyrazole-acetamide derivatives have led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes have been analyzed for their solid-state structure and antioxidant activity, revealing insights into the effect of hydrogen bonding on self-assembly processes and their potential antioxidant properties (Chkirate et al., 2019).

Oxidation Reactivity and Chemical Transformation

The chemical oxidation of certain acetamide derivatives has been explored, shedding light on the oxidation reactivity channels and the formation of various products. This research contributes to our understanding of the structural and reactivity aspects of similar chemical entities (Pailloux et al., 2007).

Antimicrobial and Antioxidant Studies

Further research has focused on the synthesis of novel N-substituted benzyl/phenyl acetamides and their evaluation for antimicrobial and antioxidant activities. These studies have highlighted the potential of these compounds in developing new therapeutic agents with significant biological activities (Ahmad et al., 2012).

Molecular Docking and Biological Screening

The preparation of novel pyridine and fused pyridine derivatives for molecular docking screenings towards specific proteins, and their antimicrobial and antioxidant activity evaluation, underscores the interdisciplinary approach in drug discovery and the potential of these compounds in medicinal chemistry (Flefel et al., 2018).